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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the gas phase chlorination of 1,3-butadiene, a

critical process in the synthesis of various industrial intermediates, including precursors for

chloroprene-based synthetic rubbers.

Introduction
The gas phase chlorination of 1,3-butadiene is an addition reaction that primarily yields a

mixture of 3,4-dichloro-1-butene and 1,4-dichloro-2-butene (both cis and trans isomers). This

process is a cornerstone of the industrial production of chloroprene.[1][2] The reaction is highly

exothermic and is typically carried out at elevated temperatures in a tubular or adiabatic

reactor.[3][4] Precise control of reaction parameters is crucial to maximize the yield of the

desired dichlorobutene isomers and minimize the formation of higher chlorinated byproducts. A

large excess of butadiene is generally used to control the reaction temperature and improve

selectivity.[4]

Reaction Pathway and Mechanism
The reaction proceeds via a free-radical mechanism. Chlorine atoms add to the conjugated

diene system of butadiene, leading to the formation of different isomeric dichlorobutenes. The

primary products are a result of 1,2-addition (forming 3,4-dichloro-1-butene) and 1,4-addition

(forming 1,4-dichloro-2-butene).
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Caption: Reaction pathway for the gas phase chlorination of butadiene.

Quantitative Data Summary
The following table summarizes typical reaction conditions and outcomes for the gas phase

chlorination of butadiene, synthesized from various industrial patents and literature.
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Parameter Value Reference

Reactants 1,3-Butadiene, Chlorine [4]

Phase Gas/Vapor [4]

Temperature
90°C - 250°C (up to 300°C in

some processes)
[4][5]

Pressure 1 - 7 bar

Butadiene:Chlorine Molar

Ratio

5:1 to 50:1 (typically 8:1 to

30:1)
[4]

Reactor Type Tubular or Adiabatic [3][4]

Overall Yield of

Dichlorobutenes
~91-92% [3]

Product Composition (Vapor

Phase at 100°C)

52% 3,4-dichloro-1-butene, 6%

cis-1,4-dichloro-2-butene, 42%

trans-1,4-dichloro-2-butene

[6]

Experimental Protocol
This protocol describes a continuous process for the vapor phase chlorination of butadiene in a

tubular reactor.

4.1. Materials and Equipment

1,3-Butadiene (gas)

Chlorine (gas)

Nitrogen (for purging)

Tubular reactor (e.g., constructed from nickel or other corrosion-resistant material)

Vaporizers for butadiene and chlorine

Mass flow controllers for precise gas delivery

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US4233252A/en
https://patents.google.com/patent/US4233252A/en
https://patents.google.com/patent/US4233252A/en
https://patents.google.com/patent/GB1276788A/en
https://patents.google.com/patent/US4233252A/en
https://patents.google.com/patent/US5077443A/en
https://patents.google.com/patent/US4233252A/en
https://patents.google.com/patent/US5077443A/en
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichloro-2-butene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-heater for reactant gases

Condenser and collection system for products

Scrubber for waste gases

Gas chromatograph (GC) for product analysis

4.2. Experimental Workflow
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Caption: Experimental workflow for continuous gas phase chlorination.
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4.3. Procedure

System Purge: Purge the entire reactor system, including all gas lines, with dry nitrogen to

remove air and moisture. The presence of oxygen can lead to the formation of unstable

peroxides.

Reactant Preparation: Vaporize liquid 1,3-butadiene and chlorine in separate vaporizers.

Reactant Feed: Using mass flow controllers, introduce the gaseous butadiene and chlorine

streams into a pre-heater. A large excess of butadiene should be used, with a molar ratio of

butadiene to chlorine between 8:1 and 30:1.[4]

Pre-heating: Heat the combined gas stream to a temperature of 70-175°C before it enters

the reactor.[4]

Chlorination Reaction: Pass the pre-heated gas mixture through the tubular reactor. Maintain

the reactor temperature between 90°C and 250°C. The exothermic nature of the reaction will

contribute to the heat profile. In some process variations, additional cold butadiene may be

injected at points along the reactor to help control the temperature.[4]

Product Quenching and Collection: Rapidly cool the effluent gas stream from the reactor in a

condenser. The dichlorobutene products will condense and be collected in a cooled vessel.

Unreacted butadiene can be recovered and recycled.

Waste Gas Treatment: Pass the non-condensable gases, including any unreacted chlorine

and HCl byproduct, through a scrubber containing a suitable neutralizing agent (e.g., sodium

hydroxide solution) before venting.

Product Analysis: Analyze the collected liquid product using gas chromatography (GC) to

determine the isomeric ratio of dichlorobutenes and the overall yield.

Post-Reaction Processing
The product mixture from the chlorination reaction is typically subjected to further processing.

The 1,4-dichloro-2-butene isomer is often catalytically isomerized to 3,4-dichloro-1-butene by

heating the mixture to 60-120°C.[1] This is a crucial step as 3,4-dichloro-1-butene is the direct

precursor for the production of chloroprene via dehydrochlorination.[1][2]
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Safety Considerations
Toxicity: 1,3-Butadiene is a carcinogen, and chlorine gas is highly toxic and corrosive. All

operations should be conducted in a well-ventilated fume hood or a closed system.

Explosion Hazard: Butadiene can form explosive mixtures with air. Ensure the system is free

of oxygen.

Exothermic Reaction: The reaction is highly exothermic and can lead to a runaway reaction if

not properly controlled. Ensure adequate temperature monitoring and control.

Corrosion: Chlorine and hydrogen chloride (a potential byproduct) are corrosive. All

equipment should be constructed from corrosion-resistant materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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